2,3,5,6-Tetramethylbenzaldehyde
Overview
Description
2,3,5,6-Tetramethylbenzaldehyde is a natural product found in Nicotiana tabacum . It is categorized as a heterocyclic organic compound .
Molecular Structure Analysis
The molecular structure of 2,3,5,6-Tetramethylbenzaldehyde has been studied in various contexts . It is also a component of more complex structures .
Chemical Reactions Analysis
The specific chemical reactions involving 2,3,5,6-Tetramethylbenzaldehyde are not detailed in the search results .
Physical And Chemical Properties Analysis
2,3,5,6-Tetramethylbenzaldehyde has a molecular weight of 162.23 g/mol. It has a density of 1.0±0.1 g/cm³, a boiling point of 266.1±9.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C. The enthalpy of vaporization is 50.4±3.0 kJ/mol, and the flash point is 116.3±5.0 °C. The index of refraction is 1.542. It has a molar refractivity of 52.3±0.3 cm³. It has one hydrogen bond acceptor, no hydrogen bond donors, and one freely rotating bond .
Scientific Research Applications
Organic Synthesis
2,3,5,6-Tetramethylbenzaldehyde: is a valuable organic compound used as a building block in organic synthesis . Its unique structure allows for the creation of complex molecules through various reactions such as aldol condensation, which can be pivotal in synthesizing pharmaceuticals, agrochemicals, and polymers.
Material Science
In material science, this compound has been utilized in the development of new materials. For example, it’s used in the synthesis of benzene-linked porous polymers, which have applications in gas storage and separation technologies . These materials are particularly effective in capturing carbon dioxide from industrial emissions, contributing to environmental protection efforts.
Analytical Chemistry
2,3,5,6-Tetramethylbenzaldehyde: plays a role in analytical chemistry as a standard or reagent for calibrating instruments and validating methods. Its well-defined structure and properties make it suitable for use in NMR, HPLC, and LC-MS, ensuring accurate and reliable analytical results .
Environmental Science
This compound is involved in environmental science research, particularly in studies related to air quality and pollution control. Its role in the fabrication of materials for selective CO2 capture is a testament to its importance in tackling environmental challenges .
Biochemistry
In biochemistry, 2,3,5,6-Tetramethylbenzaldehyde can be used as a precursor in the synthesis of biomolecules. It may also serve as a molecular probe to study biological processes due to its distinct chemical properties .
Industrial Applications
Industrially, it’s used as an intermediate in the manufacture of dyes, fragrances, and other fine chemicals. Its methyl groups contribute to the steric hindrance, which can be beneficial in creating more stable products .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,3,5,6-tetramethylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O/c1-7-5-8(2)10(4)11(6-12)9(7)3/h5-6H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCPYGAYAQAHJMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)C=O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80455711 |
Source
|
| Record name | 2,3,5,6-Tetramethylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80455711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5,6-Tetramethylbenzaldehyde | |
CAS RN |
17432-37-0 |
Source
|
| Record name | 2,3,5,6-Tetramethylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80455711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,5,6-Tetramethylbenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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